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Compound of Interest

Compound Name: UU-T01

Cat. No.: B1444070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UU-T01 is a selective small-molecule inhibitor of the β-Catenin/T-cell factor 4 (Tcf4) protein-

protein interaction (PPI) with a Ki value of 3.14 µM.[1] It directly binds to β-catenin with a KD

value of 0.531 µM.[1] By disrupting the β-catenin/Tcf4 complex, UU-T01 effectively inhibits the

canonical Wnt signaling pathway, which is aberrantly activated in numerous cancers,

particularly colorectal cancer. These application notes provide detailed protocols for the

solubilization, preparation, and handling of UU-T01 for in vitro and in vivo studies.

Chemical Properties
Property Value

Molecular Weight 230.23 g/mol

Formula C10H10N6O

CAS Number 1417162-83-4

Appearance Solid, Off-white to pink

Storage (Powder) 3 years at -20°C

Storage (In Solvent) 6 months at -80°C, 1 month at -20°C

Solubility Data
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UU-T01 exhibits solubility in various solvent systems. For optimal results, it is recommended to

use freshly opened, anhydrous DMSO, as hygroscopic DMSO can significantly impact

solubility.[1][2] If precipitation occurs, gentle heating and/or sonication can be used to aid

dissolution.[1]

Solvent/System Solubility
Concentration
(mM)

Notes

DMSO 100 mg/mL 434.35 mM
Ultrasonic treatment

may be needed.[1][2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL 10.86 mM
Yields a clear solution.

[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL 10.86 mM
Yields a clear solution.

[1]

Experimental Protocols
Preparation of Stock Solutions
1. High-Concentration DMSO Stock (100 mg/mL):

Materials: UU-T01 powder, anhydrous DMSO, sterile microcentrifuge tubes, ultrasonic bath.

Protocol:

Weigh the desired amount of UU-T01 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a concentration of 100 mg/mL

(e.g., for 10 mg of UU-T01, add 100 µL of DMSO).

Vortex the solution vigorously.

If necessary, place the tube in an ultrasonic bath for short intervals until the solid is

completely dissolved.
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Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

2. Standard Stock Solutions (1 mM, 5 mM, 10 mM):

The following table provides the required volume of DMSO for preparing standard stock

solutions from a given mass of UU-T01.

Desired
Concentration

Mass of UU-T01 (1
mg)

Mass of UU-T01 (5
mg)

Mass of UU-T01 (10
mg)

1 mM 4.3435 mL 21.7174 mL 43.4348 mL

5 mM 0.8687 mL 4.3435 mL 8.6870 mL

Preparation of In Vivo Formulation
This protocol provides a method for preparing a UU-T01 formulation suitable for in vivo

experiments, yielding a clear solution of at least 2.5 mg/mL.

Materials: UU-T01, DMSO, PEG300, Tween-80, Saline.

Protocol (for 1 mL final volume):

Prepare a 25 mg/mL stock solution of UU-T01 in DMSO.

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL UU-T01 DMSO stock solution to the PEG300 and mix

thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until a homogenous solution is formed.

Add 450 µL of saline to bring the final volume to 1 mL.

The final concentration of UU-T01 will be 2.5 mg/mL.
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Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Mechanism of action of UU-T01 in the Wnt signaling pathway.
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Stock Solution Preparation In Vivo Formulation Preparation

Weigh UU-T01 Powder

Add Anhydrous DMSO

Vortex and Ultrasonicate
(if necessary)

Aliquot Stock Solution

Store at -80°C or -20°C

Prepare 25 mg/mL
UU-T01 in DMSO

Add PEG300

Add UU-T01/DMSO Stock

Mix Thoroughly

Add Tween-80

Mix Until Homogenous

Add Saline (q.s. to final volume)

Final Formulation (≥ 2.5 mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of UU-T01 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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